(Z)-7-[(1R,2R,3R)-3-Hydroxy-2-[(E,3R)-3-hydroxy-4-phenoxybut-1-enyl]-5-oxocyclopentyl]hept-5-enoic acid

• CAS No.: 54382-74-0
• Product Name: (Z)-7-[(1R,2R,3R)-3-Hydroxy-2-[(E,3R)-3-hydroxy-4-phenoxybut-1-enyl]-5-oxocyclopentyl]hept-5-enoic acid
• Molecular Formula: C22H28O6
• Molecular Weight: 388.5 g/mol
• IUPAC Name: (Z)-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3R)-3-hydroxy-4-phenoxybut-1-enyl]-5-oxocyclopentyl]hept-5-enoic acid
• Standard InChI: InChI=1S/C22H28O6/c23-16(15-28-17-8-4-3-5-9-17)12-13-19-18(20(24)14-21(19)25)10-6-1-2-7-11-22(26)27/h1,3-6,8-9,12-13,16,18-19,21,23,25H,2,7,10-11,14-15H2,(H,26,27)/b6-1-,13-12+/t16-,18-,19-,21-/m1/s1
• Standard InChIKey: LYXKJZCRLQWIIN-OMIHVFMZSA-N
• Isomeric SMILES: C1[C@H]([C@@H]([C@H](C1=O)C/C=C\CCCC(=O)O)/C=C/[C@H](COC2=CC=CC=C2)O)O
• SMILES: C1C(C(C(C1=O)CC=CCCCC(=O)O)C=CC(COC2=CC=CC=C2)O)O
• Canonical SMILES: C1C(C(C(C1=O)CC=CCCCC(=O)O)C=CC(COC2=CC=CC=C2)O)O
• Description: 16-phenoxy tetranor PGE2 is the free acid form of sulprostone formed by the hydrolysis of the methylsulfonamide bond. 16-phenoxy tetranor PGE2 is a minor metabolite of sulprostone found in human plasma after parenteral administration of the drug.
• Synonyms: 16-phenoxy tetranor PGE2
• Reference: 1.Kuhnz, W.,Hoyer, G.,Backhus, S., et al. Identification of the major metabolites of the prostaglandin E2-analogue sulprostone in human plasma, and isolation from urine (in vivo) and liver perfusate (in vitro) of female guinea-pigs. Drug Metabolism and Di
• PubChem Compound: 13174090
• Last Modified: Nov 11 2021